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Compound of Interest

Compound Name: JC168

Cat. No.: B15587691 Get Quote

Providing specific, safe, and accurate disposal procedures for the substance identified as

"JC168" is not possible at this time due to a lack of precise information in publicly available

resources. Searches for "JC168" have yielded multiple, unrelated references, including product

codes for janitorial supplies, components for industrial valves, and designations in

environmental and geological surveys. This ambiguity makes it impossible to deliver the

detailed safety and disposal protocols requested by researchers, scientists, and drug

development professionals.

The most relevant scientific reference found is to a chemical compound with the CAS number

1784751-83-2, also referred to as JC168.[1] This substance is described as a phenyl analog of

peloruside and a microtubule inhibitor with antiproliferative and anticancer activities.[2]

However, no safety data sheet (SDS) or specific disposal procedures for this compound are

available in the public domain.

Without access to a specific SDS for this or any other chemical definitively labeled "JC168,"

providing procedural, step-by-step guidance on its disposal would be irresponsible and could

pose a significant safety risk.

General Guidance for Chemical Waste Disposal
In the absence of specific instructions for "JC168," laboratory professionals should adhere to

established best practices for chemical waste management. The following workflow provides a

general framework for the proper disposal of laboratory chemicals.
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Caption: General workflow for laboratory chemical disposal.

For any chemical substance, including the one referenced as JC168 (CAS 1784751-83-2), it is

imperative to obtain the official Safety Data Sheet from the manufacturer or supplier. This

document will contain the necessary information for safe handling, storage, and disposal. If an

SDS is not readily available, the institution's Environmental Health and Safety (EHS) office

must be contacted for guidance.
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Chemical Properties of JC168 (CAS 1784751-83-2)
While disposal information is not available, some chemical properties for the microtubule

inhibitor JC168 have been identified.

Property Value

CAS Number 1784751-83-2

Molecular Formula C26H40O7

Molecular Weight 464.59 g/mol

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C

6 months at -80°C

Table 1: Chemical properties of JC168.[1]

It is strongly recommended that any user in possession of a substance labeled "JC168" contact

their supplier to obtain a Safety Data Sheet before attempting to handle or dispose of the

material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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